![molecular formula C12H15NO B1429285 3,4-Dihydrospiro[1-benzopyran-2,1'-cyclobutane]-4-amine CAS No. 934554-38-8](/img/structure/B1429285.png)
3,4-Dihydrospiro[1-benzopyran-2,1'-cyclobutane]-4-amine
Overview
Description
“3,4-Dihydrospiro[1-benzopyran-2,1’-cyclobutane]-4-amine” is a chemical compound with the molecular weight of 225.72 . The IUPAC name for this compound is spiro [chromane-2,1’-cyclobutan]-4-amine hydrochloride .
Molecular Structure Analysis
The InChI code for “3,4-Dihydrospiro[1-benzopyran-2,1’-cyclobutane]-4-amine” is 1S/C12H15NO.ClH/c13-10-8-12 (6-3-7-12)14-11-5-2-1-4-9 (10)11;/h1-2,4-5,10H,3,6-8,13H2;1H .Physical and Chemical Properties Analysis
The compound is a powder and it’s stored at room temperature .Scientific Research Applications
Enantioselective Synthesis
The compound has been utilized in enantioselective synthesis processes. For instance, its enantiomerically pure derivatives were successfully synthesized as a pattern for generating related spirocyclic compounds (Pavé et al., 2003).
Sigma-Receptor Ligands
It has significant applications in the development of sigma-receptor ligands. Spiro[[2]benzopyran-1,4‘-piperidines] and spiro[[2]benzofuran-1,4‘-piperidines], structurally related to this compound, showed high affinity for σ1- and σ2-receptors, indicating potential in neurological research (Maier & Wünsch, 2002).
Bioisosteres and Pharmacological Evaluation
Thiophene bioisosteres of spirocyclic benzopyran derivatives have been synthesized and evaluated for their pharmacological properties, indicating their potential in drug development (Oberdorf et al., 2008).
Development of Novel Heterocyclic Systems
This compound played a role in the development of novel heterocyclic systems like spiro[benzopyran-isoxazoles], demonstrating its utility in the creation of new chemical structures (Metz et al., 2014).
Synthesis of Spirocyclic Compounds
The compound has been used in the synthesis of various spirocyclic compounds, contributing to the exploration of new chemical entities in medicinal chemistry (Feng et al., 1999).
Application in Receptor Binding Studies
It has been employed in receptor binding studies to understand the binding properties for sigma(1) and sigma(2) receptors, aiding in the comprehension of receptor-ligand interactions (Maier & Wünsch, 2002).
Synthesis of Spiropiperidine Lactam Inhibitors
This compound is crucial in the synthesis of spiropiperidine lactam-based inhibitors, highlighting its importance in biochemical research and drug development (Huard et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
spiro[3,4-dihydrochromene-2,1'-cyclobutane]-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c13-10-8-12(6-3-7-12)14-11-5-2-1-4-9(10)11/h1-2,4-5,10H,3,6-8,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFQGXOGAIJYSFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(C3=CC=CC=C3O2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
934554-38-8 |
Source
|
| Record name | 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutane]-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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